Cas no 1806827-64-4 (5-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-sulfonyl chloride)

• Product Name: 5-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-sulfonyl chloride
• CAS No: 1806827-64-4
• MF: C₇H₂BrClF₂N₂O₂S
• MW: 331.521785259247
• CID: 4860704
• Update Time: 2025-06-10

5-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-sulfonyl chloride

• Inchi： 1S/C7H2BrClF2N2O2S/c8-4-2-13-7(16(9,14)15)3(1-12)5(4)6(10)11/h2,6H
• InChI Key： WWSYSNUWWLSDRB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C#N)=C1C(F)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 404
• XLogP3: 2.2
• Topological Polar Surface Area: 79.2

Additional information on 5-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-sulfonyl chloride

5-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1806827-64-4)

The compound 5-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1806827-64-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of sulfonamides, sulfonates, and other functionalized compounds. The molecular structure of this compound is characterized by a pyridine ring substituted with bromine, cyano, difluoromethyl, and sulfonyl chloride groups at specific positions, making it a versatile building block for advanced chemical transformations.

The sulfonyl chloride group at position 2 of the pyridine ring is particularly reactive and plays a crucial role in its chemical reactivity. This group can undergo nucleophilic substitution reactions with amines, alcohols, or thiols to form sulfonamides, sulfonates, or thiosulfonates, respectively. The presence of the bromine substituent at position 5 introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its reactivity in certain reactions. Similarly, the cyano group at position 3 contributes to the overall electron-deficient nature of the pyridine ring, making it more susceptible to nucleophilic attacks.

One of the most notable features of this compound is the difluoromethyl group at position 4. This substituent not only adds fluorine atoms to the molecule but also introduces steric hindrance and additional electronic effects. Fluorinated compounds are increasingly sought after in drug discovery and materials science due to their unique properties, such as enhanced stability, lipophilicity, and bioavailability. The combination of these substituents makes 5-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-sulfonyl chloride a valuable precursor for designing novel pharmaceutical agents and advanced materials.

Recent studies have highlighted the potential applications of this compound in the development of antiviral drugs and anticancer agents. The pyridine-based structure has shown promising activity against various viral enzymes and cancer cell lines. For instance, researchers have demonstrated that derivatives of this compound can inhibit key enzymes involved in viral replication, making them potential candidates for antiviral therapies. Additionally, the brominated pyridine derivatives have been reported to exhibit selective cytotoxicity against cancer cells, suggesting their potential use in chemotherapy.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The starting material is typically a substituted pyridine derivative, which undergoes bromination at position 5 using bromine or other brominating agents. The cyano group at position 3 can be introduced via nucleophilic substitution or coupling reactions with appropriate cyanating agents. The difluoromethyl group at position 4 is often introduced through alkylation or fluorination processes. Finally, the sulfonyl chloride group is added using sulfonation followed by chlorination.

The sulfonyl chloride functionality makes this compound highly versatile for further chemical modifications. For example, it can be converted into a sulfonamide by reacting it with an amine in the presence of a base or catalyst. This transformation is widely used in drug discovery to introduce bioactive amide groups into molecules. Similarly, reaction with alcohols can yield sulfonate esters or ethers, which are valuable intermediates in polymer chemistry and materials science.

From an environmental standpoint, this compound exhibits moderate stability under standard storage conditions but requires careful handling due to its reactive nature. Proper safety precautions should be taken during synthesis and use to avoid exposure to moisture or incompatible reagents that could lead to unexpected reactions.

In conclusion, 5-Bromo-3-cyano-4-(difluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1806827-64-4) is a multifaceted organic molecule with significant potential in drug discovery and materials science. Its unique combination of substituents provides it with versatile reactivity and functional diversity, making it an invaluable tool for chemists and researchers working on innovative applications.